2-(Pent-4-enyloxy)acetaldehyde

• Molecular Formula: C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 2-pent-4-enoxyacetaldehyde
• InChI: InChI=1S/C7H12O2/c1-2-3-4-6-9-7-5-8/h2,5H,1,3-4,6-7H2
• InChI Key: SNHYJJXFRLNJPZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCOCC=O

Description

2-(Pent-4-enyloxy)acetaldehyde is an organic compound with the molecular formula C₇H₁₂O₂, structurally derived from acetaldehyde (CH₃CHO) by substituting one hydrogen atom on the methyl group with a pent-4-enyloxy (CH₂=CHCH₂CH₂O-) moiety. This modification introduces an ether linkage and an unsaturated alkene group, significantly altering its physicochemical properties compared to simpler aldehydes. The compound is likely utilized in specialized organic syntheses, such as serving as a precursor for heterocyclic compounds or polymers, though direct industrial applications are less documented. Its reactivity is influenced by both the aldehyde group and the pent-4-enyloxy substituent, which may confer stability or direct specific reaction pathways (e.g., nucleophilic additions or cyclizations) .

Comparison with Similar Compounds

Structural and Functional Group Analysis

• Acetaldehyde (CH₃CHO) : A simple aldehyde with high volatility and reactivity, widely used in acetic acid production and synthetic chemistry .
• Malonaldehyde (OHC-CH₂-CHO) : A dialdehyde prone to polymerization, primarily employed in research settings for crosslinking studies .

Physicochemical Properties

Table 1 summarizes key properties of 2-(Pent-4-enyloxy)acetaldehyde alongside acetaldehyde and malonaldehyde, with estimated values for the target compound based on structural analogs:

Property	Acetaldehyde	Malonaldehyde	2-(Pent-4-enyloxy)acetaldehyde (Estimated)
Molecular Formula	C₂H₄O	C₃H₄O₂	C₇H₁₂O₂
Molecular Weight (g/mol)	44.05	72.06	128.17
Boiling Point (°C)	20.2	Decomposes	~180 (ether linkage increases boiling point)
Water Solubility	Miscible	Soluble	Slightly soluble (hydrophobic substituent)
Reactivity	Oxidizes to acetic acid	Polymerizes readily	Moderate; ether stabilizes aldehyde group

Key Observations :

• The pent-4-enyloxy group reduces volatility and water solubility compared to acetaldehyde, making the compound more suited for non-polar solvents.
• Unlike malonaldehyde, which polymerizes spontaneously, 2-(Pent-4-enyloxy)acetaldehyde’s ether group may inhibit polymerization, enhancing shelf stability .